Cas no 16743-33-2 (zinc hexafluoroacetylacetonate dihydrate)

zinc hexafluoroacetylacetonate dihydrate structure
16743-33-2 structure
Product Name:zinc hexafluoroacetylacetonate dihydrate
CAS No:16743-33-2
MF:C10H6F12O6Zn
MW:515.540882587433
MDL:MFCD00150577
CID:87738
PubChem ID:24866186
Update Time:2025-04-18

zinc hexafluoroacetylacetonate dihydrate Chemical and Physical Properties

Names and Identifiers

    • zinc hexafluoroacetylacetonate dihydrate
    • Zinc hexafluoroacetylacetonate hydrate,Zn(CF3COCHCOCF3)2·XH2O
    • ZINC HEXAFLUORO-2,4-PENTANEDIONATE, hydrate
    • zinc,1,1,1,5,5,5-hexafluoro-4-oxopent-2-en-2-olate,dihydrate
    • Hexafluoroacetylacetone zinc derivative
    • zinc(II) bis(hexafluoroacetylacetonate)dihydrate
    • ZINC HEXAFLUORO 2,4-PENTANEDIONATE
    • Zinc hexafluoroacetylacetonate hydrate
    • Zinc hexafluoro 2,4-pentanedionate dihydrate
    • Zinchexafluoroacetylacetonatedihydrate98%
    • Zinchexafluoroacetylacetonatehydrate,min.98%
    • Zinc hexafluoroacetylacetonate dihydrate 98%
    • Zinc hexafluoroacetylacetonate hydrate, min. 98%
    • Zinc 1,1,1,5,5,5-hexafluoro-4-oxopent-2-en-2-olate--water (1/2/2)
    • DTXSID20380770
    • 16743-33-2
    • zinc 1,1,1,5,5,5-hexakis(fluoranyl)-4-oxidanylidene-pent-2-en-2-olate dihydrate
    • zinc 1,1,1,5,5,5-hexafluoro-4-oxo-2-penten-2-olate dihydrate
    • zinc;1,1,1,5,5,5-hexafluoro-4-oxopent-2-en-2-olate;dihydrate
    • A810869
    • MDL: MFCD00150577
    • Inchi: 1S/2C5H2F6O2.2H2O.Zn/c2*6-4(7,8)2(12)1-3(13)5(9,10)11;;;/h2*1,12H;2*1H2;/q;;;;+2/p-2
    • InChI Key: HHDNHEKLDWSJAJ-UHFFFAOYSA-L
    • SMILES: [Zn+2].FC(C(=CC(C(F)(F)F)=O)[O-])(F)F.FC(C(=CC(C(F)(F)F)=O)[O-])(F)F.O.O

Computed Properties

  • Exact Mass: 513.92600
  • Monoisotopic Mass: 513.926
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 29
  • Rotatable Bond Count: 8
  • Complexity: 210
  • Covalently-Bonded Unit Count: 5
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 2
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: nothing
  • Topological Polar Surface Area: 82.3A^2

Experimental Properties

  • Color/Form: White solid with octahedral crystal structure
  • Density: g/cm3
  • Melting Point: 155 °C (dec.) (lit.)
  • Boiling Point: 114.1°Cat760mmHg
  • Flash Point: 22.8°C
  • PSA: 71.06000
  • LogP: 3.95870
  • Solubility: Not determined

zinc hexafluoroacetylacetonate dihydrate Security Information

  • Symbol: GHS07
  • Signal Word:Warning
  • Hazard Statement: H315-H319-H335
  • Warning Statement: P261-P305+P351+P338
  • Hazardous Material transportation number:UN 3261
  • WGK Germany:3
  • Hazard Category Code: 36/37/38
  • Safety Instruction: S26; S36
  • Hazardous Material Identification: Xi
  • Risk Phrases:R36/37/38

zinc hexafluoroacetylacetonate dihydrate Pricemore >>

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